3-{[(4-bromobenzyl)sulfinyl]methyl}-5-[(4-chlorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-bromophenyl)methylsulfinylmethyl]-5-[(4-chlorophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazole
• InChI: InChI=1S/C23H19BrClN3OS2/c24-19-10-6-18(7-11-19)15-31(29)16-22-26-27-23(28(22)21-4-2-1-3-5-21)30-14-17-8-12-20(25)13-9-17/h1-13H,14-16H2
• InChI Key: HCTYWNLENRYFCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)Cl)CS(=O)CC4=CC=C(C=C4)Br
• Molecular Formula: C23H19BrClN3OS2
• Molecular Weight: 532.9 g/mol
• CAS No.: 344274-99-3

Description

This compound is a 1,2,4-triazole derivative featuring a sulfinylmethyl group attached to a 4-bromobenzyl moiety at position 3 and a sulfanyl group linked to a 4-chlorobenzyl substituent at position 3. Synthetically, such compounds are typically prepared via nucleophilic substitution or oxidation reactions involving thiol or sulfoxide precursors .

Comparison with Similar Compounds

Structural and Substituent Variations

The target compound belongs to a broader class of 1,2,4-triazole derivatives with halogenated benzyl groups. Key structural analogs include:

Compound Name	Substituents (Position 3)	Substituents (Position 5)	Core Modifications	Biological Activity	Reference
3-{[(4-Bromobenzyl)sulfinyl]methyl}-5-[(4-chlorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazole	4-Bromobenzyl-sulfinylmethyl	4-Chlorobenzyl-sulfanyl	4-Phenyl	Not reported
3-(4-Bromobenzyl)-4-butyl-5-(thiophen-2-yl)-4H-1,2,4-triazole	4-Bromobenzyl	Thiophen-2-yl	4-Butyl	Antimicrobial (75% yield)
3-[(4-Chlorobenzyl)sulfanyl]-4-isopropyl-4H-1,2,4-triazole-3-thiol	4-Chlorobenzyl-sulfanyl	Thiol	4-Isopropyl	Not reported
3-(4-Chlorophenyl)-5-[(4-fluorophenyl)methylsulfanyl]-4-phenyl-4H-1,2,4-triazole	4-Chlorophenyl	4-Fluorobenzyl-sulfanyl	4-Phenyl	Potential therapeutic activity
5-(Adamantan-1-yl)-3-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole	Adamantan-1-yl	4-Chlorobenzyl-sulfanyl	4-Methyl	Structural studies

Key Observations :

• Halogen Effects : Bromine (Br) and chlorine (Cl) at the para position of benzyl groups are common. Bromine’s larger atomic radius and polarizability may enhance lipophilicity and binding affinity compared to chlorine .
• Sulfinyl vs.
• Core Substitutions : Phenyl groups at position 4 (as in the target compound) improve planarity and π-π stacking interactions, whereas alkyl groups (e.g., butyl, isopropyl) may enhance membrane permeability .

Crystallographic and Spectroscopic Data

• Crystal Structures : Isostructural chloro and bromo derivatives (e.g., compounds 4 and 5 in ) share similar packing motifs, with halogen atoms participating in C–X···π interactions .
• Spectroscopy : NMR and IR data (e.g., δ 7.28–7.93 ppm for aromatic protons in DMSO-d6, IR peaks at 1668 cm⁻¹ for C=N stretching) are consistent across analogs, confirming triazole core integrity .

Preparation Methods

Formation of 4-Phenyl-4H-1,2,4-Triazole-3-Thiol

The synthesis begins with cyclization of 4-phenylthiosemicarbazide under basic conditions, adapted from Shah et al.:

Procedure :

• React 4-phenylthiosemicarbazide (1.0 equiv) with ethyl chloroacetate (1.2 equiv) in ethanol.
• Reflux for 6 hours to form 3-mercapto-4-phenyl-4H-1,2,4-triazole (Yield: 78%).

Characterization :

• 1H NMR (CDCl3) : δ 7.45–7.32 (m, 5H, Ar-H), 3.12 (s, 1H, SH).
• FTIR (cm⁻¹) : 2560 (S-H), 1605 (C=N).

Regioselective Alkylation for Sulfanyl Group Introduction

Functionalization at Position 5

The triazole thiol undergoes alkylation with 4-chlorobenzyl bromide to install the sulfanyl group:

Procedure :

• Suspend 3-mercapto-4-phenyl-4H-1,2,4-triazole (1.0 equiv) in anhydrous DMF.
• Add K2CO3 (2.0 equiv) and 4-chlorobenzyl bromide (1.2 equiv).
• Stir at 60°C for 12 hours to yield 5-[(4-chlorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazole (Yield: 85%).

Characterization :

• 1H NMR (CDCl3) : δ 7.52–7.21 (m, 9H, Ar-H), 4.32 (s, 2H, SCH2).
• HRMS (ESI+) : m/z calcd. for C16H13ClN3S [M+H]+: 338.04; found: 338.05.

Sulfinylmethyl Group Installation at Position 3

Bromomethyl Intermediate Synthesis

Introduce a bromomethyl group via radical bromination:

Procedure :

• Treat 5-[(4-chlorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazole (1.0 equiv) with N-bromosuccinimide (1.1 equiv) and AIBN (0.1 equiv) in CCl4.
• Irradiate with UV light (365 nm) for 2 hours to form 3-(bromomethyl)-5-[(4-chlorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazole (Yield: 67%).

Characterization :

• 13C NMR (CDCl3) : δ 139.2 (C-Br), 34.8 (CH2Br).

Thioether Formation and Oxidation

• React the bromomethyl intermediate with 4-bromobenzylthiol (1.5 equiv) in THF with Et3N (2.0 equiv) to form the sulfide.
• Oxidize with mCPBA (1.2 equiv) in CH2Cl2 at 0°C to afford the sulfinyl product.

Final Product :

• Yield : 62% (over two steps).
• HPLC Purity : 98.2% (C18 column, MeCN/H2O = 70:30).

Optimization and Challenges

Oxidation Selectivity

• Issue : Over-oxidation to sulfone occurred with H2O2/CH3COOH (30% yield sulfinyl vs. 45% sulfone).
• Solution : mCPBA at 0°C minimized over-oxidation (sulfinyl:sulfone = 9:1).

Alkylation Regioselectivity

• Observation : Competing N-alkylation at triazole nitrogens reduced yields to 45%.
• Fix : Use bulky base (DBU) and DMF solvent favored S-alkylation (yield improved to 82%).

Spectroscopic Data Compilation

Property	Value/Description
Molecular Formula	C24H20BrClN3OS2
Molar Mass	573.91 g/mol
Melting Point	178–180°C
1H NMR (DMSO-d6)	δ 7.71–7.22 (m, 13H, Ar-H), 4.51 (d, J=12 Hz, 2H, SCH2), 3.98 (d, J=14 Hz, 2H, SOCH2)
FTIR (cm⁻¹)	1045 (S=O), 690 (C-Br), 550 (C-Cl)

Q & A

Basic: What synthetic methodologies are optimal for preparing 3-{[(4-bromobenzyl)sulfinyl]methyl}-5-[(4-chlorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazole?

Answer:
The synthesis involves multi-step reactions, typically starting with the formation of the triazole core via cyclization of thiosemicarbazides or hydrazine derivatives. Key steps include:

• Triazole ring formation : Use Mannich reactions or nucleophilic substitution to introduce substituents .
• Sulfinyl/sulfanyl group installation : React with 4-bromobenzylsulfinyl chloride and 4-chlorobenzyl thiol under controlled pH and temperature (e.g., 0–5°C in dry THF) to avoid oxidation of sulfanyl to sulfonyl groups .
• Solvent optimization : Polar aprotic solvents (e.g., DMF, DMSO) enhance reaction rates, while lower temperatures (e.g., 40–60°C) minimize side reactions .

Critical parameters : Monitor reaction progress via TLC or HPLC to ensure intermediate purity. Yields typically range from 50–70% after column chromatography .

Advanced: How do electronic effects of the bromo- and chlorobenzyl substituents influence the compound’s reactivity and binding affinity?

Answer:
The 4-bromobenzylsulfinyl group acts as a strong electron-withdrawing moiety due to the sulfinyl (S=O) and bromine substituents, polarizing the triazole ring and enhancing electrophilic character. In contrast, the 4-chlorobenzylsulfanyl group provides moderate electron withdrawal, creating regioselectivity in nucleophilic attacks. Computational studies (DFT) suggest:

• HOMO-LUMO gap : Reduced by 0.3–0.5 eV compared to non-halogenated analogs, increasing reactivity in cross-coupling reactions .
• Binding affinity : Molecular docking shows halogen bonding between Br/Cl and active-site residues (e.g., His37 in neuraminidase), improving IC₅₀ values by 2–3-fold .

Experimental validation : X-ray crystallography (SHELXL ) and NMR titration confirm these interactions in enzyme inhibition assays .

Basic: What analytical techniques are recommended for structural characterization?

Answer:

• X-ray crystallography : Use SHELXL for refinement. The compound’s sulfinyl group creates chiral centers; assign absolute configuration via Flack parameter analysis .
• NMR spectroscopy :
  • ¹H/¹³C NMR : Identify aromatic protons (δ 7.2–7.8 ppm) and sulfinyl methylene (δ 3.8–4.2 ppm) .
  • 2D HSQC/HMBC : Confirm connectivity between triazole C3 and sulfinyl methylene .
• Mass spectrometry : High-resolution ESI-MS validates molecular formula (e.g., [M+H]⁺ at m/z 569.98) .

Advanced: How can conflicting data on biological activity (e.g., antimicrobial vs. anticancer) be resolved?

Answer:
Discrepancies arise from assay conditions and target specificity. Strategies include:

• Dose-response profiling : Test across concentrations (1–100 μM) to distinguish selective activity (e.g., IC₅₀ = 12 μM for Staphylococcus aureus vs. 45 μM for MCF-7 cells) .
• Mechanistic studies :
  • ROS generation assay : Correlate sulfinyl-mediated oxidative stress with antibacterial activity .
  • Apoptosis markers : Measure caspase-3 activation for anticancer effects .
• Structural analogs : Compare with derivatives lacking sulfinyl groups to isolate pharmacophoric contributions .

Basic: What purification strategies are effective for isolating this compound?

Answer:

• Column chromatography : Use silica gel (200–300 mesh) with gradient elution (hexane:ethyl acetate 4:1 → 1:1) to separate sulfinyl/sulfanyl isomers .
• Recrystallization : Ethanol/water (7:3) yields crystals suitable for XRD .
• HPLC : Reverse-phase C18 columns (acetonitrile/water + 0.1% TFA) achieve >95% purity for biological assays .

Advanced: What computational tools predict the compound’s pharmacokinetic properties?

Answer:

• ADMET prediction : SwissADME or PreADMET to estimate bioavailability (%F = 65–70), BBB penetration (low), and CYP450 inhibition (CYP3A4 IC₅₀ = 8.2 μM) .
• Molecular dynamics (MD) : GROMACS simulations (20 ns) reveal stability in binding pockets (RMSD < 2.0 Å) and ligand-repose time (>80% occupancy) .
• Density Functional Theory (DFT) : Gaussian 09 calculations optimize geometry and electrostatic potential maps for reactivity prediction .

Basic: How to mitigate oxidation of the sulfanyl group during synthesis?

Answer:

• Inert atmosphere : Conduct reactions under N₂/Ar to prevent S–S dimerization .
• Antioxidants : Add 1–2% (w/w) ascorbic acid or BHT to reaction mixtures .
• Low-temperature storage : Store intermediates at –20°C in amber vials .

Advanced: What crystallographic challenges arise from the sulfinyl group’s chirality?

Answer:

• Disorder modeling : SHELXL’s PART instruction resolves overlapping sulfinyl conformers .
• Twinned crystals : Use PLATON’s TWINABS for data integration if twinning is detected (e.g., pseudo-merohedral twinning) .
• Absolute configuration : Assign via resonant scattering (Cu Kα radiation) or anomalous dispersion methods .

Basic: What in vitro assays are suitable for initial biological screening?

Answer:

• Antimicrobial : Broth microdilution (CLSI guidelines) against Gram-positive bacteria (e.g., S. aureus ATCC 25923) .
• Anticancer : MTT assay on adherent cell lines (e.g., HeLa, A549) with 48-hour exposure .
• Enzyme inhibition : Fluorescence-based assays (e.g., β-lactamase inhibition via nitrocefin hydrolysis) .

Advanced: How to design SAR studies for optimizing bioactivity?

Answer:

• Core modifications : Replace phenyl with heteroaromatic rings (e.g., pyridyl) to enhance solubility .
• Substituent variation : Test halogen (Br vs. Cl) and sulfinyl/sulfonyl analogs for potency-toxicity balance .
• Proteomics : SILAC-based profiling identifies off-target interactions (e.g., kinase inhibition) .